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Compound of Interest

Compound Name: Propylamine hydrochloride

Cat. No.: B1584514

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of propylamine hydrochloride
(PAHCI) and its analogues, such as propylamine hydroiodide (PAI) and propylamine
hydrobromide (PABr), in the fabrication of high-performance perovskite solar cells (PSCs).
These additives have demonstrated significant potential in improving the efficiency, stability,
and crystal quality of perovskite films.

Mechanism of Action

Propylamine hydrochloride and its derivatives primarily function as surface passivating
agents and crystal growth modulators in perovskite films. Due to the larger ionic size of the
propylammonium cation (PA+), it is generally not incorporated into the bulk perovskite lattice.[1]
[2] Instead, it resides at the grain boundaries and on the surface of the perovskite film.[1][2]
This strategic positioning allows it to passivate defects, such as halide and cation vacancies,
which are detrimental to device performance. By mitigating these defects, non-radiative
recombination of charge carriers is suppressed, leading to enhanced photoluminescence
intensity and longer carrier lifetimes.[1][3] Furthermore, the presence of these additives can
influence the crystallization process, promoting the formation of larger, more uniform grains
with a preferred orientation, which facilitates efficient charge transport.[2][4]
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The following table summarizes the quantitative data from various studies on perovskite solar
cells incorporating propylamine-based additives.
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Note: Voc = Open-circuit voltage, Jsc = Short-circuit current density, FF = Fill factor, PCE =
Power conversion efficiency. FAPbls = Formamidinium lead iodide. (FA,MA,Cs)Pb(l,Br)s
denotes a mixed-cation, mixed-halide perovskite. TFPACI = 3,3,3-triflupropylamine
hydrochloride, PFPACI = 2,2,3,3,3-pentafluoropropylamine hydrochloride.

Experimental Protocols

The following are generalized protocols for the incorporation of propylamine hydrochloride
and its analogues in perovskite solar cell fabrication, based on common methodologies
reported in the literature.

1. Perovskite Precursor Solution Preparation with PACI Additive

This protocol describes the "one-step” method where the additive is included in the perovskite
precursor solution.

o Materials:

o Formamidinium iodide (FAI)

o

Lead iodide (Pbl2)

[¢]

n-propylammonium chloride (PACI)

o

Anhydrous dimethylformamide (DMF)

o

Anhydrous dimethyl sulfoxide (DMSO)
e Procedure:

o Prepare the perovskite precursor solution by dissolving FAI and Pblz in a mixed solvent of
DMF and DMSO (e.g., 4:1 v/v). The molar ratio of FAI to Pblz is typically around 1:1.

o Add the desired molar percentage of PACI to the precursor solution (e.g., 20 mol% with
respect to the lead content).

o Stir the solution at room temperature for at least 2 hours to ensure complete dissolution of
all components.
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o Filter the solution through a 0.22 um PTFE syringe filter before use to remove any

particulates.
2. Post-Treatment of Perovskite Films with PAI
This protocol describes the surface treatment of a pre-formed perovskite layer.
e Materials:
o Propylamine hydroiodide (PAI)
o Anhydrous isopropanol (IPA)
e Procedure:

o Prepare the perovskite film using a standard deposition method (e.g., spin-coating a
precursor solution of FAI, MABr, MACI, and Pbl: followed by annealing).[4]

o Prepare a PAI solution by dissolving PAI in IPA at a specific concentration (e.g., 1 mg/mL).

[4]

o After the perovskite film has been annealed and cooled to room temperature, deposit the
PAI solution onto the perovskite surface via spin-coating.

o Anneal the PAI-treated perovskite film at a moderate temperature (e.g., 100°C) for a short
duration (e.g., 10 minutes) to promote the interaction between the PAI and the perovskite
surface and to remove the solvent.

3. Fabrication of a p-i-n Device with a PAI Buried Interface Layer

This protocol details the incorporation of PAI as an interlayer in an inverted (p-i-n) device
structure.[4]

e Procedure:

o Deposit the hole transport layer (HTL), such as PTAA, onto the transparent conductive
oxide (TCO) substrate.
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[e]

Spin-coat the PAI solution (e.g., in IPA) onto the HTL to form a buried interface layer.

(¢]

Deposit the perovskite precursor solution on top of the PAI layer and proceed with the
standard perovskite film formation process (spin-coating and annealing).

o

Deposit the electron transport layer (ETL), such as PCBM or C60, onto the perovskite film.

[¢]

Finally, deposit the top metal electrode (e.g., Ag or Au) via thermal evaporation.

Visualizations

Substrate Preparation Perovskite Layer Formation Device Completion

ETL Deposition (n-i-p) Precursor Solution Post-Treatment HTL Deposition (n-i-p)

Substrate Cleaning Spin Coating Annealing Electrode Deposition

or HTL Deposition (p-i-n) Preparation (+/- PAHCI) (e.g., with PAI) or ETL Deposition (p-i-n)

Click to download full resolution via product page

Caption: Experimental workflow for the fabrication of perovskite solar cells with propylamine
hydrochloride.
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Caption: Proposed mechanism of propylamine hydrochloride in improving perovskite solar
cell performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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